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Compound Name: 5-Cyclobutyl-1,2-oxazol-3-amine
CAS No.: 1229454-63-0
Cat. No.: B2779102
Get Quote
Abstract

This document provides a comprehensive guide for the safe and effective handling and storage
of 5-Cyclobutyl-1,2-oxazol-3-amine powder (CAS No. 1229454-63-0). As a specialized
heterocyclic amine, this compound is integral to various research and development pipelines,
particularly in medicinal chemistry and drug discovery.[1][2] The protocols outlined herein are
designed for researchers, scientists, and drug development professionals to ensure compound
integrity, maximize experimental reproducibility, and maintain the highest standards of
laboratory safety. The guide covers physicochemical properties, detailed safety protocols,
personal protective equipment (PPE), step-by-step handling procedures for weighing and
dissolution, and long-term storage recommendations.

Compound Profile & Physicochemical Properties

5-Cyclobutyl-1,2-oxazol-3-amine is a five-membered heterocyclic compound featuring an
oxazole ring, a primary amine group, and a cyclobutyl substituent.[3] The oxazole core is a
common scaffold in medicinal chemistry, known for its thermal stability and resistance to acids,
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though it can be susceptible to oxidation.[4][5][6] The primary amine group imparts basicity and
serves as a key reactive handle for further synthetic modifications.

Table 1: Physicochemical Properties of 5-Cyclobutyl-1,2-oxazol-3-amine

Property Value Source(s)

5-cyclobutyl-1,2-oxazol-3-

IUPAC Name : [3]

amine
CAS Number 1229454-63-0 [7]
Molecular Formula C7H10N20 [31[7]
Molecular Weight 138.17 g/mol [7]
Physical Form Powder/Solid [8] (analogue)
Recommended Storage 2-8°C, Sealed in dry conditions  [7]

| SMILES | NC1=NOC(C2CCC2)=C1 |[7] |

Hazard Identification and Safety

While a specific Safety Data Sheet (SDS) for 5-Cyclobutyl-1,2-oxazol-3-amine is not widely
available, data from analogous structures, such as other amino-oxazoles and amine-containing
reagents, can be used to infer potential hazards.[8][9] The primary risks associated with this
class of compounds involve skin, eye, and respiratory irritation.

Table 2: Inferred Hazard Identification
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Category Information Rationale & Source(s)

Based on hazards of
similar oxazole derivatives

GHS Pictogram(s) GHSO07 (Exclamation Mark) and amines (e.g.,
skin/eyelrespiratory
irritation).[8]

] ] Consistent with the inferred H-
Signal Word Warning
statements.[8]

H315: Causes skin

irritation.H317: May cause an

These are common hazards

) ] ) for amine-containing
allergic skin reaction.H319: ]
Hazard Statements ) heterocyclic compounds and
Causes serious eye ] o
are listed for similar structures.

irritation.H335: May cause
[8][10]

respiratory irritation.

| Precautionary Statements | P261: Avoid breathing dust.P264: Wash hands and skin
thoroughly after handling.P272: Contaminated work clothing should not be allowed out of the
workplace.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON
SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P501.:
Dispose of contents/container in accordance with local/national regulations. | Standard
precautionary measures for handling powdered chemical irritants.[10][11] |

Personal Protective Equipment (PPE) Protocol

Proper PPE is the first line of defense against chemical exposure. A multi-layered approach is
mandatory when handling 5-Cyclobutyl-1,2-oxazol-3-amine powder to prevent skin contact,
inhalation, and eye exposure.[12]

Required PPE

o Primary Gloves: Nitrile or neoprene gloves.

o Eye Protection: Chemical safety goggles with side shields. For handling larger quantities, a
face shield is also required.
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o Lab Coat: A flame-resistant lab coat, fully buttoned.

o Respiratory Protection: Required when handling the powder outside of a certified chemical
fume hood. A NIOSH-approved respirator with P100 (particulate) filters is recommended.

PPE Donning & Doffing Workflow

Donning Sequence (Before Entering Lab) Doffing Sequence (Before Exiting Lab)

Click to download full resolution via product page
Caption: PPE donning and doffing sequence.

Storage Protocols

The stability of 5-Cyclobutyl-1,2-oxazol-3-amine is paramount for its effective use. As an
amine, it is susceptible to degradation from atmospheric moisture and carbon dioxide, and
potentially oxidation.[13]

Short-Term Storage (In-Use, < 1 month)

o Condition: Store in the original manufacturer's vial, tightly sealed.

o Location: Place the vial inside a secondary container (e.g., a small, sealed plastic box)
containing a desiccant, such as silica gel.

o Temperature: Store in a refrigerator at 2-8°C.[7]

o Rationale: Refrigeration slows potential degradation pathways, while the desiccant protects
against moisture ingress during frequent access.

Long-Term Storage (> 1 month)
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» Condition: For optimal preservation, backfill the vial with an inert gas (e.g., argon or nitrogen)
before sealing. Parafiim® can be wrapped around the cap for an extra barrier.

e Location: Store in a desiccator cabinet placed within a 2-8°C refrigerator. The cabinet should
be dedicated to storing sensitive reagents.

o Temperature: Maintain at 2-8°C.[7]

» Rationale: The inert atmosphere displaces oxygen and moisture, preventing oxidative
degradation and hydrolysis.[14] A dedicated desiccator provides a stable, low-humidity
environment essential for long-term integrity.[13]

Storage Decision Workflow

Compound Received

\

[Expected Use Within 30 Days? J

Short-Term Storage Protocol
(2-8°C, Tightly Sealed, Desiccated Secondary Container)

Prepare for Long-Term Storage

1. Backfill vial with
Inert Gas (Ar or N2)

2. Seal tightly and
wrap with Parafiim®

:

3. Place in desiccator inside
a 2-8°C refrigerator
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Click to download full resolution via product page
Caption: Decision tree for selecting the appropriate storage protocol.

Handling and Experimental Protocols

Handling this compound as a fine powder requires methodical steps to prevent generating
dust, which poses an inhalation risk and can lead to sample loss and contamination.[12]

Protocol: Weighing and Dispensing

e Preparation:

o Step 1.1: Designate a clean, dry work area, preferably inside a chemical fume hood or a
ventilated balance enclosure.

o Step 1.2: Allow the vial of 5-Cyclobutyl-1,2-oxazol-3-amine to equilibrate to room
temperature for at least 20-30 minutes before opening.

o Rationale: This critical step prevents atmospheric moisture from condensing onto the cold
powder, which could hydrolyze the compound and affect its mass.[12]

» Dispensing:
o Step 2.1: Use an anti-static weighing dish or a glass vial on the analytical balance.

o Step 2.2: Open the container in the ventilated enclosure. Use a clean, dedicated spatula to
carefully transfer the desired amount of powder. Avoid scooping in a manner that creates
airborne dust.

o Rationale: Using dedicated tools prevents cross-contamination.[12] Minimizing dust
generation is a primary safety measure to avoid inhalation.[10]

e Post-Dispensing:

o Step 3.1: Immediately and securely recap the main container. If long-term storage is
intended, briefly purge the headspace with inert gas before sealing.
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o Step 3.2: Clean the spatula and work surface according to laboratory SOPs.

o Step 3.3: Proceed immediately to the dissolution step.

Protocol: Preparation of Stock Solutions

e Solvent Selection:

o Step 1.1: Choose a suitable anhydrous solvent (e.g., DMSO, DMF, or chlorinated solvents)
based on the requirements of the downstream application.

o Rationale: The use of anhydrous solvents is crucial as the amine functionality can react
with water or protic solvents, and the oxazole ring may be unstable under certain
hydrolytic conditions.[13][15]

e Dissolution:

o Step 2.1: Add the appropriate volume of anhydrous solvent to the vessel containing the
pre-weighed powder.

o Step 2.2: Cap the vessel and mix via vortexing or gentle sonication until all solid material
is completely dissolved.

o Rationale: Ensuring complete dissolution is vital for accurate concentration and
homogeneity in subsequent experiments.

e Solution Storage:

o Step 3.1: If not for immediate use, aliquot the stock solution into smaller, single-use
volumes in properly labeled vials.

o Step 3.2: Store stock solutions at -20°C or -80°C.

o Rationale: Aliquoting prevents degradation that can occur from repeated freeze-thaw
cycles.[12]

General Handling Workflow
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Retrieve from Storage

Equilibrate to Room Temp
(20-30 min)

Weigh Powder in
Fume Hood / Enclosure

Dissolve in Anhydrous Reseal & Return
Solvent Source Vial to Storage

If not for
NJmmediate use

Use Immediately in Aliguot & Store Solution

Experiment (-20°C or -80°C)

Click to download full resolution via product page
Caption: Standard workflow for handling the powder from storage to use.

Spill and Waste Management

Adherence to established safety protocols for spills and waste disposal is non-negotiable.[16]

Spill Response

« Small Spills (Powder):

o Ensure the area is well-ventilated. Wearing appropriate PPE, gently cover the spill with a
damp paper towel to avoid raising dust.
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o Carefully wipe up the material, placing the contaminated towels into a sealed bag.

o Clean the spill area with soap and water.

e Large Spills:
o Evacuate the immediate area and alert laboratory safety personnel.
o Restrict access to the area.

o Follow institutional procedures for hazardous material cleanup.

Waste Disposal

o Solid Waste: Dispose of expired or unused powder, as well as contaminated consumables
(gloves, weigh boats, paper towels), in a clearly labeled hazardous waste container.

e Liquid Waste: Unused or waste solutions should be collected in a designated, sealed
hazardous waste container for halogenated or non-halogenated solvents, as appropriate.

o Compliance: All waste must be disposed of in accordance with local, state, and federal
regulations.[10] Never dispose of chemical waste down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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